![molecular formula C7H8ClN B134761 2-Chloro-5-ethylpyridine CAS No. 90196-32-0](/img/structure/B134761.png)
2-Chloro-5-ethylpyridine
Overview
Description
2-Chloro-5-ethylpyridine (2-CEP) is an organic compound belonging to the pyridine class of heterocycles. It is a colorless liquid with an aromatic odor and a molecular weight of 125.56 g/mol. It is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. 2-CEP has been used in the synthesis of a variety of compounds and as a starting material for the production of other heterocyclic compounds. It has also been used in the preparation of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 2-CEP has been studied for its potential use in the treatment of various diseases, including cancer and diabetes.
Scientific Research Applications
Anticancer Research :
- The derivatives of 2-Chloro-5-ethylpyridine have been explored for potential anticancer properties. Research on pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, synthesized from related compounds, showed effects on the proliferation of cultured L1210 cells and survival of mice with P388 leukemia (Temple et al., 1983).
Antimicrobial Studies :
- Novel oxadiazoles synthesized from this compound showed varying degrees of antimicrobial activity. Compounds synthesized demonstrated potent to weak activity against bacteria and fungi (Gaonkar, Rai, & Prabhuswamy, 2006).
Polymer Chemistry :
- The behavior of Poly-2-vinylpyridine, a polymer related to this compound, in aqueous solutions was investigated. It exhibited conformational transitions as a function of neutralization with hydrochloric acid, providing insights into polymer chemistry (Puterman, Koenig, & Lando, 1979).
Coordination Chemistry :
- Research into coordination compounds involving 4-ethylpyridine, a related compound, contributed to the understanding of ligand exchange and oxidative addition in metal complexes (Carlin & Mccarley, 1989).
Chemical Synthesis and Reactivity :
- Studies on the synthesis and reactivity of 5-chloro-2,4-dihydroxypyridine, which shares structural similarities with this compound, contributed to the broader field of chemical synthesis (Kolder & Hertog, 2010).
- A study on the structure and properties of 2-ethylpyridine complexes with dichloro-nitrophenol also provides insights into molecular interactions in such systems (Majerz & Sawka-Dobrowolska, 1996).
Medicinal Intermediate Research :
- 2-Chloro-5-trichloromethylpyridine, an intermediate in the synthesis of medicines and pesticides, was studied for its separation and purification, indicating the importance of these compounds in pharmaceutical manufacturing (Su Li, 2005).
Supramolecular Chemistry :
- The formation of ionic complexes and new types of supramolecular synthons involving pyridine-based structures showcases the importance of such compounds in crystal engineering (Zaman, Tomura, & Yamashita, 1999).
Organometallic Chemistry :
- The interaction of osmium-hexahydride complexes with 2-vinylpyridine, related to this compound, provided insights into the activation of C-H bonds and the reduction of C-E bonds, illustrating important reactions in organometallic chemistry (Barrio, Esteruelas, & Oñate, 2004).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Biochemical Pathways
, pyridine derivatives are known to be involved in various biological processes. For instance, microbial degradation of pyridine derivatives has been studied extensively . Most proposed 2-hydroxypyridine degradation pathways begin with hydroxylation to 2,5-dihydroxypyridine, followed by maleamic acid, maleic acid, and fumaric acid formation .
properties
IUPAC Name |
2-chloro-5-ethylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN/c1-2-6-3-4-7(8)9-5-6/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJQDSJJSRDWZIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40456067 | |
Record name | 2-Chloro-5-ethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40456067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90196-32-0 | |
Record name | 2-Chloro-5-ethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40456067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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